![molecular formula C11H14BrNO3 B8639825 1-[(5-Bromopentyl)oxy]-3-nitrobenzene CAS No. 88138-54-9](/img/structure/B8639825.png)
1-[(5-Bromopentyl)oxy]-3-nitrobenzene
Cat. No. B8639825
Key on ui cas rn:
88138-54-9
M. Wt: 288.14 g/mol
InChI Key: HPZUNWMIOPZSEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][Br:17].[C:18](=[O:19])([O-:20])[O-:21].[K+:22].[K+:23].[OH:1][c:2]1[cH:3][cH:4][cH:5][c:6]([N+:8]([O-:9])=[O:10])[cH:7]1>>[O:1]([c:2]1[cH:3][cH:4][cH:5][c:6]([N+:8]([O-:9])=[O:10])[cH:7]1)[CH2:16][CH2:15][CH2:14][CH2:13][CH2:12][Br:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
|
|
Smiles
|
BrCCCCCBr
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])c1cccc(O)c1
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
O=[N+]([O-])c1cccc(OCCCCCBr)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
